Cas no 1131614-07-7 (4-Butoxy-3-iodobenzoic acid)

4-Butoxy-3-iodobenzoic acid is a substituted benzoic acid derivative featuring a butoxy group at the 4-position and an iodine atom at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-donating (butoxy) and electron-withdrawing (iodo) substituents on the aromatic ring enhances its reactivity, making it valuable for cross-coupling reactions and further functionalization. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

4-Butoxy-3-iodobenzoic acid structure

Product Name:4-Butoxy-3-iodobenzoic acid

CAS No:1131614-07-7

MF:C₁₁H₁₃IO₃

MW:320.123595952988

CID:1030646

PubChem ID:44828899

Update Time:2025-10-29

4-Butoxy-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Butoxy-3-iodobenzoic acid
- 4-butoxy-3-iodanyl-benzoic acid
- A802860
- AK133717
- CTK8E2110
- FT-0653779
- KB-145251
- SBB067997
- 4-Butoxy-3-iodobenzoicacid
- DTXSID20660988
- 1131614-07-7
- DB-060394
- AKOS015843227
- Inchi： 1S/C11H13IO3/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
- InChI Key： VGNKAZNRASCZBX-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)O)C=CC=1OCCCC

Computed Properties

Exact Mass: 319.99094g/mol
Monoisotopic Mass: 319.99094g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 46.5Å²

4-Butoxy-3-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019092777-1g	4-Butoxy-3-iodobenzoic acid	1131614-07-7	95%	1g	$436.00	2023-09-04
Ambeed	A499840-1g	4-Butoxy-3-iodobenzoic acid	1131614-07-7	95+%	1g	$445.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757702-1g	4-Butoxy-3-iodobenzoic acid	1131614-07-7	98%	1g	￥3738.00	2024-08-09
Crysdot LLC	CD12179307-1g	4-Butoxy-3-iodobenzoic acid	1131614-07-7	95+%	1g	$535	2024-07-23